Cas no 18936-78-2 (Benz[c]acridine-7-carboxaldehyde,11-methyl-)
18936-78-2 structure
Product Name:Benz[c]acridine-7-carboxaldehyde,11-methyl-
CAS No:18936-78-2
MF:C19H13NO
MW:271.312624692917
CID:219294
PubChem ID:87857
Update Time:2025-04-19
Benz[c]acridine-7-carboxaldehyde,11-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benz[c]acridine-7-carboxaldehyde,11-methyl-
- 11-methylbenzo[c]acridine-7-carbaldehyde
- Benz(c)acridine-7-carboxaldehyde, 11-methyl-
- 11-Methylbenz(c)acridine-7-carboxaldehyde
- 7-Formyl-11-methylbenz(c)acridine
- 11-Methylbenz[c]acridine-7-carbaldehyde
- 18936-78-2
- DTXSID30172345
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- Inchi: 1S/C19H13NO/c1-12-5-4-8-15-17(11-21)16-10-9-13-6-2-3-7-14(13)19(16)20-18(12)15/h2-11H,1H3
- InChI Key: UAFDEKZGXRWCOX-UHFFFAOYSA-N
- SMILES: O=CC1C2C=CC=C(C)C=2N=C2C3C=CC=CC=3C=CC2=1
Computed Properties
- Exact Mass: 271.09979
- Monoisotopic Mass: 271.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Density: 1.1363 (rough estimate)
- Boiling Point: 414.4°C (rough estimate)
- Refractive Index: 1.5000 (estimate)
- PSA: 29.96
Benz[c]acridine-7-carboxaldehyde,11-methyl- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
18936-78-2 (Benz[c]acridine-7-carboxaldehyde,11-methyl-) Related Products
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- 4771-49-7(6-methyl-1H-indole-3-carbaldehyde)
- 1093452-52-8(Indole-3-carboxaldehyde-13C)
- 682802-87-5(INDOLE-3,5-DIALDEHYDE)
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